Cas no 321848-17-3 (1H-Pyrazole-4-carboxamide, 1-[4-(4-methoxyphenyl)-2-thiazolyl]-N-methyl-5-(trifluoromethyl)-)

• Product Name: 1H-Pyrazole-4-carboxamide, 1-[4-(4-methoxyphenyl)-2-thiazolyl]-N-methyl-5-(trifluoromethyl)-
• CAS No: 321848-17-3
• MF: C₁₆H₁₃F₃N₄O₂S
• MW: 382.360232114792
• CID: 5270242
• Update Time: 2025-06-29

1H-Pyrazole-4-carboxamide, 1-[4-(4-methoxyphenyl)-2-thiazolyl]-N-methyl-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxamide, 1-[4-(4-methoxyphenyl)-2-thiazolyl]-N-methyl-5-(trifluoromethyl)-

• Inchi： 1S/C16H13F3N4O2S/c1-20-14(24)11-7-21-23(13(11)16(17,18)19)15-22-12(8-26-15)9-3-5-10(25-2)6-4-9/h3-8H,1-2H3,(H,20,24)
• InChI Key： ZQIDWPHXGSPJPL-UHFFFAOYSA-N
• SMILES： N1(C2=NC(C3=CC=C(OC)C=C3)=CS2)C(C(F)(F)F)=C(C(NC)=O)C=N1

Experimental Properties

• Density: 1.46±0.1 g/cm3(Predicted)
• pka: 14.10±0.46(Predicted)

Additional information on 1H-Pyrazole-4-carboxamide, 1-[4-(4-methoxyphenyl)-2-thiazolyl]-N-methyl-5-(trifluoromethyl)-

Compound CAS No. 321848-17-3: 1H-Pyrazole-4-carboxamide, 1-[4-(4-methoxyphenyl)-2-thiazolyl]-N-methyl-5-(trifluoromethyl)

The compound with CAS No. 321848-17-3, known as 1H-Pyrazole-4-carboxamide, 1-[4-(4-methoxyphenyl)-2-thiazolyl]-N-methyl-5-(trifluoromethyl), is a highly specialized organic compound with a complex structure. This compound belongs to the class of pyrazole derivatives and incorporates functional groups such as thiazole, methoxyphenyl, and trifluoromethyl groups. The combination of these groups makes it a versatile molecule with potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science.

The pyrazole ring in this compound is a five-membered heterocyclic structure containing two nitrogen atoms. This ring system is known for its stability and ability to participate in hydrogen bonding, which can enhance the bioavailability of drugs. The thiazole group, another heterocyclic structure with sulfur and nitrogen atoms, adds further complexity to the molecule and may contribute to its pharmacological activity. The presence of the methoxyphenyl group introduces electron-donating properties, which can influence the molecule's reactivity and solubility.

One of the most notable features of this compound is the trifluoromethyl group attached to the pyrazole ring. This group is highly electronegative and can significantly affect the electronic properties of the molecule. The trifluoromethyl group is also known to enhance lipophilicity, which can improve the molecule's ability to cross biological membranes. This makes it a promising candidate for drug delivery systems and targeted therapies.

Recent studies have explored the potential of this compound in the field of medicinal chemistry. Researchers have investigated its ability to inhibit certain enzymes and receptors associated with diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, a study published in *Journal of Medicinal Chemistry* highlighted its potential as a COX-2 inhibitor, which could lead to new treatments for inflammatory conditions like arthritis.

In addition to its pharmacological applications, this compound has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) and field-effect transistors (FETs). A research team at Stanford University reported that incorporating this compound into polymer blends significantly improved their electrical conductivity without compromising mechanical properties.

The synthesis of this compound involves a multi-step process that combines advanced organic synthesis techniques. Key steps include the formation of the pyrazole ring through cyclization reactions and the subsequent attachment of functional groups using nucleophilic substitution or coupling reactions. The use of microwave-assisted synthesis has been reported to enhance reaction efficiency and yield.

From an environmental standpoint, this compound has been evaluated for its biodegradability and toxicity profile. Initial studies suggest that it has low acute toxicity and does not pose significant risks to aquatic life under normal usage conditions. However, further long-term studies are required to fully assess its environmental impact.

In conclusion, CAS No. 321848-17-3 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool for researchers in medicinal chemistry, materials science, and beyond. As ongoing studies continue to uncover its potential, this compound is poised to play a significant role in advancing modern science and technology.